4',4'''-(Pyridine-3,5-diyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid))
Overview
Description
4',4'''-(Pyridine-3,5-diyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) is a useful research compound. Its molecular formula is C33H21NO8 and its molecular weight is 559.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photovoltaics and Solar Cells :
- This compound is an efficient near-IR sensitizer for photovoltaic injection cells based on nanocrystalline TiO2 films, enhancing solar energy conversion efficiency (Nazeeruddin et al., 1998).
- High-transparent polyimides containing pyridine and biphenyl units, derived from this compound, show potential applications in high-performance polymers for photovoltaics and solar cells (Guan et al., 2015).
Catalysis and Chemical Synthesis :
- Bis(imino)pyridine palladium(II) complexes of this compound act as efficient catalysts for the Suzuki–Miyaura reaction, generating biaryl compounds (Liu et al., 2009).
- Chiral bridged macrocyclic 1,4-dihydropyridines derived from this compound can be used for enantioselective reductions of activated carbonyl compounds (Talma et al., 1985).
Gas Adsorption and Separation :
- Lanthanide-organic frameworks with this compound demonstrate selective and hysteretic sorption of CO2 over N2, and exhibit photoluminescence properties (Cui et al., 2016).
Polymer Chemistry :
- New aromatic poly(amide-imide)s based on derivatives of this compound show good solubility in polar aprotic solvents and high thermal stability (Behniafar & Banihashemi, 2004).
- Synthesized poly(amide-imide)s derived from this compound exhibit admirable inherent viscosities, thermal stability, and solubility, indicating potential for advanced material applications (Hajibeygi et al., 2011).
Luminescence and Optoelectronics :
- The compound has been used in the synthesis of Eu(III) and Tb(III) complexes showing potential for time-resolved fluorimmunoassay applications due to their fluorescence properties (Rui, 2006).
- Lanthanide-based coordination polymers assembled from derivatives of this compound exhibit bright green luminescence efficiencies in the solid state, relevant for optoelectronic devices (Sivakumar et al., 2011).
properties
IUPAC Name |
5-[4-[5-[4-(3,5-dicarboxyphenyl)phenyl]pyridin-3-yl]phenyl]benzene-1,3-dicarboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H21NO8/c35-30(36)24-9-22(10-25(13-24)31(37)38)18-1-5-20(6-2-18)28-15-29(17-34-16-28)21-7-3-19(4-8-21)23-11-26(32(39)40)14-27(12-23)33(41)42/h1-17H,(H,35,36)(H,37,38)(H,39,40)(H,41,42) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHOJWPYAVQUCBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C3=CC(=CN=C3)C4=CC=C(C=C4)C5=CC(=CC(=C5)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H21NO8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
559.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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